Cas no 218632-32-7 (1H-Pyrazole-4-carbonitrile,5-(2-furanyl)-1-(4-methoxyphenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-(2-furanyl)-1-(4-methoxyphenyl)-3-(trifluoromethyl)-
• CAS No: 218632-32-7
• MF: C₁₆H₁₀F₃N₃O₂
• MW: 333.264713764191
• CID: 243522
• Update Time: 2024-01-26

1H-Pyrazole-4-carbonitrile,5-(2-furanyl)-1-(4-methoxyphenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-(2-furanyl)-1-(4-methoxyphenyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-(2-furanyl)-1-(4-methoxyphenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C16H10F3N3O2/c1-23-11-6-4-10(5-7-11)22-14(13-3-2-8-24-13)12(9-20)15(21-22)16(17,18)19/h2-8H,1H3
• InChI Key： NJNYCDVGZCREAA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C2=CC=CO2)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 333.0726
• Monoisotopic Mass: 333.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64A^2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 471.8±45.0 °C(Predicted)
• PSA: 63.98
• pka: -7.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles